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Compound of Interest

Compound Name: 13-methylnonadecanoyl-CoA

Cat. No.: B15547176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the statistical analysis of changes in 13-
methylnonadecanoyl-CoA levels, a branched-chain fatty acyl-CoA that plays a role in cellular

metabolism. Understanding the fluctuations of this molecule is crucial for researchers

investigating metabolic pathways and developing therapeutic interventions for metabolic

diseases. This document outlines the metabolic origins of 13-methylnonadecanoyl-CoA,

details the analytical methodologies for its quantification, and presents a comparative analysis

of its potential changes in different physiological and pathological states.

Metabolic Pathway of 13-Methylnonadecanoyl-CoA
13-Methylnonadecanoyl-CoA is a C20 branched-chain acyl-CoA. Its biosynthesis is

intrinsically linked to the catabolism of the branched-chain amino acid (BCAA) valine. The initial

steps of valine degradation produce isobutyryl-CoA, which can serve as a primer for fatty acid

synthase. Through subsequent elongation cycles, where malonyl-CoA units are added, 13-
methylnonadecanoyl-CoA is synthesized. The degradation of 13-methylnonadecanoyl-CoA
is presumed to follow the fatty acid beta-oxidation pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15547176?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

